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Compound of Interest

Compound Name: Lithium trimethylsilanolate

Cat. No.: B1581542 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Lithium trimethylsilanolate, a key reagent in organic synthesis and battery

production.[1] Adherence to these procedural steps will help ensure safe handling and

disposal, fostering a secure research environment.

Chemical Identity and Hazards

Identifier Value

Chemical Name Lithium trimethylsilanolate

Synonyms
Lithium trimethylsiloxide, Trimethylsilanol,

lithium salt

CAS Number 2004-14-0

Molecular Formula C₃H₉LiOSi

Hazard Statements

Causes severe skin burns and eye damage

(H314). May cause respiratory irritation (H335).

[2]

Signal Word Danger

Personal Protective Equipment (PPE)
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When handling Lithium trimethylsilanolate, a comprehensive suite of personal protective

equipment is mandatory to prevent exposure.[3][4]

Protection Type Specific Equipment Reasoning

Eye and Face Protection
Chemical splash goggles and

a face shield.

To protect against splashes

and vapors that can cause

severe eye damage.[2][3][5][6]

Skin Protection

Chemically resistant gloves

(nitrile or neoprene), a flame-

resistant lab coat, and full-

length pants.

To prevent skin contact which

can lead to severe burns.[2][3]

[4][5][7]

Respiratory Protection

An appropriate respirator (e.g.,

N95 or higher) should be used

when handling the powder

outside of a fume hood or

when generating dust.

To avoid inhalation of the

powder, which can cause

respiratory irritation.[2][3][8]

Handling and Storage Protocol
Lithium trimethylsilanolate is highly sensitive to atmospheric conditions, necessitating careful

handling and storage to maintain its integrity and prevent hazardous reactions.[9]

Operational Steps:

Work Area Preparation: Conduct all manipulations of Lithium trimethylsilanolate within a

well-ventilated fume hood.[3] Ensure the work area is free of incompatible materials such as

water, acids, alcohols, and carbon dioxide.[2][9]

Inert Atmosphere: Due to its high sensitivity to moisture and carbon dioxide, handle the

compound under an inert atmosphere (e.g., nitrogen or argon).[2][9]

Dispensing: Use clean, dry glassware and tools. When transferring the solid, minimize the

creation of dust.
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Storage: Store Lithium trimethylsilanolate in a tightly sealed container in a dry, well-

ventilated area, away from sources of ignition.[2][4] The container should be stored under an

inert atmosphere.[2]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is critical.

Spill Response:

Evacuate: Evacuate unnecessary personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, carefully sweep or shovel the solid material into a dry,

compatible container for disposal. Avoid generating dust. Use non-sparking tools.[2][10]

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol)

followed by a thorough wash.

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected area with

plenty of soap and water. Seek immediate medical attention.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and

easy to do. Continue rinsing.[11] Seek immediate medical attention.[4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.[11] Seek immediate medical attention.
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Proper disposal of Lithium trimethylsilanolate and its waste is crucial to prevent

environmental contamination and ensure safety.

Procedure for Small Quantities:

For small quantities (less than 1000 grams), a recommended method of disposal is to carefully

and slowly add the material to dry isopropanol under controlled conditions in a well-ventilated

area.[10] This will result in a caustic solution that can then be neutralized and disposed of in

accordance with local, state, and federal regulations.

Waste Container Labeling:

All waste containers must be clearly labeled with the contents, including "Waste Lithium
trimethylsilanolate" and the appropriate hazard symbols.

Experimental Workflow
The following diagram outlines the standard operating procedure for the safe handling of

Lithium trimethylsilanolate.
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Caption: Workflow for safe handling of Lithium trimethylsilanolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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